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Compound Name:
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anthracenecarboxylate

Cat. No.: B1311831 Get Quote

Cholesteryl 9-anthracenecarboxylate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Cholesteryl 9-
anthracenecarboxylate, a fluorescent liquid crystalline molecule. It details the compound's

chemical identity, including its CAS number and structure, and presents its known

physicochemical properties. This document outlines a probable synthetic route with a detailed

experimental protocol, based on established esterification methods. Furthermore, it explores

the potential applications of Cholesteryl 9-anthracenecarboxylate in materials science as a

liquid crystal and in biomedical research as a fluorescent probe, particularly within lipid-based

drug delivery systems.

Chemical Identity and Properties
Cholesteryl 9-anthracenecarboxylate is an ester formed from the condensation of cholesterol

and 9-anthracenecarboxylic acid. The planar anthracene moiety provides intrinsic fluorescence,

while the bulky, chiral cholesterol group imparts liquid crystalline properties.

Chemical Structure:
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Table 1: Chemical Identifiers and Physical Properties

Property Value Reference

CAS Number 2641-40-9 [1][2][3][4]

Molecular Formula C₄₂H₅₄O₂ [1][2][3]

Molecular Weight 590.88 g/mol [2]

IUPAC Name

[(3S,8S,9S,10R,13R,14S,17R)

-10,13-dimethyl-17-[(2R)-6-

methylheptan-2-

yl]-2,3,4,7,8,9,11,12,14,15,16,

17-dodecahydro-1H-

cyclopenta[a]phenanthren-3-yl]

anthracene-9-carboxylate

[2]

Melting Point 196-197 °C [1][2][3]

Appearance White solid [1]

Solubility
Soluble in organic solvents

such as DMF.
[3]
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While a specific detailed protocol for the synthesis of Cholesteryl 9-anthracenecarboxylate is

not readily available in the searched literature, a standard esterification method, such as the

Steglich esterification, can be employed. This method utilizes dicyclohexylcarbodiimide (DCC)

as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst.

Proposed Experimental Protocol: Steglich Esterification
Materials:

Cholesterol

9-Anthracenecarboxylic acid

N,N'-Dicyclohexylcarbodiimide (DCC)

4-Dimethylaminopyridine (DMAP)

Dichloromethane (DCM), anhydrous

Sodium bicarbonate (NaHCO₃), saturated solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

In a round-bottom flask, dissolve cholesterol (1 equivalent) and 9-anthracenecarboxylic acid

(1.1 equivalents) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or

argon).

Add 4-dimethylaminopyridine (0.1 equivalents) to the solution.
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In a separate container, dissolve N,N'-dicyclohexylcarbodiimide (1.2 equivalents) in a

minimal amount of anhydrous dichloromethane.

Slowly add the DCC solution to the reaction mixture at 0 °C (ice bath).

Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, a white precipitate of dicyclohexylurea (DCU) will form. Filter the reaction

mixture to remove the DCU.

Wash the filtrate sequentially with a saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield pure Cholesteryl 9-anthracenecarboxylate.

Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its

structure and purity.

Potential Applications
Liquid Crystals
Cholesteryl esters are well-known for their thermotropic liquid crystalline properties, exhibiting

cholesteric (chiral nematic) phases.[5] These materials are sensitive to temperature, and slight

changes can induce color variations, making them useful in applications like thermometers and

optical devices.[6][7] While specific phase transition temperatures for Cholesteryl 9-
anthracenecarboxylate are not extensively documented, it is expected to exhibit a cholesteric

phase upon melting before transitioning to an isotropic liquid at a higher temperature. The

study of binary mixtures of cholesteryl esters has shown that transition temperatures can be

tuned.[8]

Fluorescent Probes in Drug Delivery
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The anthracene moiety in Cholesteryl 9-anthracenecarboxylate confers fluorescent

properties.[9][10][11][12] This intrinsic fluorescence, combined with the lipophilic nature of the

cholesterol backbone, makes it a candidate for use as a fluorescent probe in lipid-based drug

delivery systems like liposomes and nanoparticles.[13][14][15] The probe can be incorporated

into the lipid bilayer of these carriers, and its fluorescence characteristics may change in

response to the local environment, allowing for the study of drug encapsulation, release, and

interaction with cell membranes.

Table 2: Photophysical Properties of Related Anthracene Derivatives

Compound
Excitation
Max (nm)

Emission
Max (nm)

Quantum
Yield (Φ)

Solvent Reference

9-

Anthraceneca

rboxylic acid

~365
Varies with

solvent

0.27 (in

ethanol)
Ethanol [16]

Anthracene ~355 ~401 0.27 Ethanol [17]

Note: The specific quantum yield of Cholesteryl 9-anthracenecarboxylate is not reported in

the provided search results. The values for 9-anthracenecarboxylic acid and anthracene are

provided for reference.

Visualization of Conceptual Workflow
The following diagram illustrates a conceptual workflow for the application of Cholesteryl 9-
anthracenecarboxylate as a fluorescent probe in a lipid-based drug delivery system.
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Caption: Conceptual workflow for the synthesis and application of Cholesteryl 9-
anthracenecarboxylate.

This diagram outlines the synthesis of Cholesteryl 9-anthracenecarboxylate and its

subsequent formulation into a drug-loaded liposome. The liposome, containing the fluorescent

probe, is then used in cell-based assays where fluorescence techniques are employed to

analyze its behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cholesteryl 9-anthracenecarboxylate CAS number and
chemical structure.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311831#cholesteryl-9-anthracenecarboxylate-cas-
number-and-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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